Cas no 2228838-72-8 ({1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine)

• Product Name: {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine
• CAS No: 2228838-72-8
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• CID: 6244836
• PubChem ID: 165633650
• Update Time: 2025-10-28

{1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine
• {1-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2,2-difluorocyclopropyl}methanamine
• EN300-1955802
• 2228838-72-8

• Inchi： 1S/C13H15F2N3/c14-13(15)7-12(13,8-16)6-5-11-17-9-3-1-2-4-10(9)18-11/h1-4H,5-8,16H2,(H,17,18)
• InChI Key： RBXLKVTYICFWSN-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)CCC1=NC2C=CC=CC=2N1)F

Computed Properties

• Exact Mass: 251.12340382g/mol
• Monoisotopic Mass: 251.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine

Comprehensive Overview of {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2228838-72-8)

The compound {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2228838-72-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trending topics in the scientific community.

Structurally, {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine combines a benzodiazole moiety with a difluorocyclopropyl group, linked via an ethylamine bridge. This configuration imparts remarkable stability and reactivity, making it a candidate for drug discovery and advanced material design. Researchers have explored its role as a pharmacophore in targeting specific enzymes or receptors, particularly in neurological and metabolic disorders.

Recent studies highlight the compound's potential in AI-driven drug discovery, a hot topic in 2023. Its modular structure allows for facile derivatization, aligning with the growing demand for high-throughput screening and computational chemistry applications. Additionally, the presence of fluorine atoms enhances its bioavailability and metabolic stability, addressing a key challenge in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2228838-72-8 is typically prepared via multi-step organic reactions involving cyclization and amination strategies. Innovations in green chemistry have also been applied to optimize its production, reducing waste and improving yield—a critical consideration for sustainable manufacturing.

Beyond pharmaceuticals, this compound has shown promise in organic electronics, where its conjugated system and fluorinated groups contribute to charge transport properties. This dual applicability resonates with the increasing interest in multifunctional materials for next-generation technologies.

Frequently asked questions about {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-2,2-difluorocyclopropyl}methanamine include its solubility profile (polar aprotic solvents are preferred), storage conditions (ambient temperature under inert atmosphere), and compatibility with common reagents. These practical insights are vital for researchers aiming to incorporate it into their workflows.

In conclusion, CAS No. 2228838-72-8 represents a versatile scaffold at the intersection of cutting-edge research and industrial innovation. Its relevance to personalized medicine and smart materials ensures its continued prominence in scientific discourse, while ongoing studies explore uncharted therapeutic avenues and material functionalities.